Methyl 2-nonynoate
Methyl 2-nonynoate
Methyl octynecarboxylate, also known as 2-nonynoic acid methyl ester or methyl 2-nonynoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl octynecarboxylate is considered to be a practically insoluble (in water) and relatively neutral molecule. Methyl octynecarboxylate has been primarily detected in urine. Within the cell, methyl octynecarboxylate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl octynecarboxylate has a cucumber, floral, and green taste.
Methyl non-2-ynoate is a ynoate ester.
Methyl non-2-ynoate is a ynoate ester.
Brand Name:
Vulcanchem
CAS No.:
111-80-8
VCID:
VC20987532
InChI:
InChI=1S/C10H16O2/c1-3-4-5-6-7-8-9-10(11)12-2/h3-7H2,1-2H3
SMILES:
CCCCCCC#CC(=O)OC
Molecular Formula:
C10H16O2
Molecular Weight:
168.23 g/mol
Methyl 2-nonynoate
CAS No.: 111-80-8
Cat. No.: VC20987532
Molecular Formula: C10H16O2
Molecular Weight: 168.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl octynecarboxylate, also known as 2-nonynoic acid methyl ester or methyl 2-nonynoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl octynecarboxylate is considered to be a practically insoluble (in water) and relatively neutral molecule. Methyl octynecarboxylate has been primarily detected in urine. Within the cell, methyl octynecarboxylate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl octynecarboxylate has a cucumber, floral, and green taste. Methyl non-2-ynoate is a ynoate ester. |
|---|---|
| CAS No. | 111-80-8 |
| Molecular Formula | C10H16O2 |
| Molecular Weight | 168.23 g/mol |
| IUPAC Name | methyl non-2-ynoate |
| Standard InChI | InChI=1S/C10H16O2/c1-3-4-5-6-7-8-9-10(11)12-2/h3-7H2,1-2H3 |
| Standard InChI Key | NTLJTUMJJWVCTL-UHFFFAOYSA-N |
| SMILES | CCCCCCC#CC(=O)OC |
| Canonical SMILES | CCCCCCC#CC(=O)OC |
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